Cas no 1856021-67-4 (methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1856021-67-4
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 5152834
• Update Time: 2025-06-14

methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-nitro-1-(3,3,3-trifluoropropyl)-, methyl ester

• Inchi： 1S/C8H8F3N3O4/c1-18-7(15)6-5(14(16)17)4-13(12-6)3-2-8(9,10)11/h4H,2-3H2,1H3
• InChI Key： RDXQZVPQQHEHQP-UHFFFAOYSA-N
• SMILES： N1(CCC(F)(F)F)C=C([N+]([O-])=O)C(C(OC)=O)=N1

Additional information on methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate

Research Update on Methyl 4-Nitro-1-(3,3,3-Trifluoropropyl)-1H-Pyrazole-3-Carboxylate (CAS: 1856021-67-4)

Methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate (CAS: 1856021-67-4) is a specialized pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated compounds with enhanced metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of trifluoromethyl-substituted pyrazole carboxamides, which exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs). The researchers highlighted the compound's trifluoropropyl group as a critical structural element that improves target binding affinity and pharmacokinetic properties. The study utilized X-ray crystallography to demonstrate how the compound's conformation facilitates interactions with the ATP-binding site of CDK2.

In the area of agrochemical research, a recent patent application (WO2023056789) disclosed the use of methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate as a precursor for novel fungicides. The patent emphasizes the compound's stability under various environmental conditions and its efficient conversion to active fungicidal agents through straightforward chemical transformations.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel LC-MS/MS method for quantifying trace amounts of methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate in complex biological matrices. This method demonstrated excellent sensitivity (LOQ of 0.1 ng/mL) and has important implications for pharmacokinetic studies of related drug candidates.

From a synthetic chemistry perspective, recent work has focused on optimizing the production process for this compound. A Green Chemistry publication reported a more sustainable synthesis route that reduces organic solvent use by 40% while maintaining a high yield (82%). This advancement addresses growing concerns about the environmental impact of pharmaceutical manufacturing.

Emerging research suggests potential applications in PET radiopharmaceutical development, where the trifluoropropyl moiety could serve as a labeling handle for fluorine-18. Preliminary studies indicate that derivatives of this compound show promising brain penetration properties, making them candidates for neurological imaging agents.

In conclusion, methyl 4-nitro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate continues to demonstrate versatility across multiple research domains. Its unique combination of a nitro group, ester functionality, and trifluoropropyl substitution makes it a valuable building block for both medicinal chemistry and materials science applications. Future research directions likely include expanded structure-activity relationship studies and further exploration of its metabolic fate in biological systems.